N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-tert-butylbenzamide
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Description
Scientific Research Applications
Antibacterial Activity
N-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline (THQ), such as the compound , have been designed and screened for antibacterial activity . These compounds have shown bactericidal activity against Staphylococcus aureus ATCC 29213 and methicillin-resistant S. aureus (MRSA) ATCC 43300 . The compounds caused an increase in reactive oxygen species (ROS) in the treated strains .
Reactive Species Generation
The same N-benzenesulfonyl derivatives of THQ have also been studied for their ability to generate reactive species . Reactive species, such as reactive oxygen species (ROS), play a crucial role in various biological processes, including cell signaling and homeostasis. An increase in ROS was detected in strains treated with these compounds .
Green Synthesis
A green method has been developed for the synthesis of N-arylsulfonylhydrazones, which includes the compound . This method involves grinding mixtures of benzensulfonyl hydrazides and a series of aryl aldehydes or ketones using L-tyrosine as a catalyst . This approach is environmentally friendly and efficient, producing high yields in a short time .
Antibacterial Activity of N-Arylsulfonylhydrazone Compounds
N-arylsulfonylhydrazone compounds, which include the compound , have been synthesized and screened for their antibacterial activities . Some of these compounds, especially 3d, 3l, and 3v, showed high activity against Staphylococcus aureus and Escherichia coli .
Role in Medicinal Chemistry
N-arylsulfonylhydrazones, a category that includes the compound , play a key role in medicinal chemistry . They display various biological activities, including anti-tumor, antibacterial, antiviral, anti-inflammatory activities, and as novel inhibitors of IMP-1 or carbonic anhydrase .
Antibiotics Development
Sulfonamides, which include the compound , constitute one of the most important antibiotics developed from non-natural sources . Benzosultams, a subclass of bicyclic sulfonamides, are found in numerous biologically active compounds, pharmaceuticals, as well as agricultural agents .
properties
IUPAC Name |
N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-4-tert-butylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O3S/c1-26(2,3)21-13-11-19(12-14-21)25(29)27-22-15-16-24-20(18-22)8-7-17-28(24)32(30,31)23-9-5-4-6-10-23/h4-6,9-16,18H,7-8,17H2,1-3H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLTHKIQPZGROKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-tert-butylbenzamide |
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